Cas no 921552-03-6 (N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide)

• Product Name: N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide
• CAS No: 921552-03-6
• MF: C₁₃H₁₄FN₃O₃S
• MW: 311.331964969635
• CID: 5833541
• PubChem ID: 41241395
• Update Time: 2025-05-30

N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]methanesulfonamide
• AKOS024630288
• N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}methanesulfonamide
• F2237-0163
• N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)methanesulfonamide
• 921552-03-6
• N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide

• Inchi： 1S/C13H14FN3O3S/c1-21(19,20)15-8-9-17-13(18)7-6-12(16-17)10-2-4-11(14)5-3-10/h2-7,15H,8-9H2,1H3
• InChI Key： BCZGEQLXDISAQT-UHFFFAOYSA-N
• SMILES： CS(NCCN1N=C(C2=CC=C(F)C=C2)C=CC1=O)(=O)=O

Computed Properties

• Exact Mass: 311.07399065g/mol
• Monoisotopic Mass: 311.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.2Ų

Additional information on N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide

Professional Introduction to N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide (CAS No. 921552-03-6)

N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 921552-03-6, has garnered attention due to its unique structural properties and potential biological activities. The presence of a 4-fluorophenyl group in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further investigation in medicinal chemistry.

The compound belongs to the pyridazine class of heterocyclic compounds, which are known for their diverse pharmacological properties. Pyridazines have been widely studied for their roles in various biological processes, including enzyme inhibition and receptor binding. The specific substitution pattern in N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide, particularly the 4-fluorophenyl moiety, is believed to enhance its interaction with biological targets, thereby increasing its potential as a therapeutic agent.

In recent years, there has been a growing interest in the development of novel compounds with fluorine substituents. Fluorinated aromatic compounds are often incorporated into drug molecules to improve their metabolic stability, bioavailability, and binding affinity. The 4-fluorophenyl group in this compound is expected to contribute to these desirable properties, making it an attractive scaffold for drug design.

The methanesulfonamide functional group is another key feature of this compound. Methanesulfonamides are known for their ability to act as bioisosteres, replacing other functional groups in drug molecules without significantly altering their overall pharmacological profile. This property makes N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide a versatile building block for the synthesis of new drug candidates.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. Pyridazine derivatives have shown promise in various preclinical models, demonstrating efficacy against a range of diseases. The structural features of N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide make it a compelling candidate for further exploration in this context.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework of the compound. These synthetic strategies ensure high yield and purity, which are crucial for subsequent biological evaluation.

In terms of biological activity, preliminary studies suggest that N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide exhibits potential inhibitory effects on certain enzymes and receptors relevant to human health. Specifically, it has shown promise in inhibiting enzymes involved in inflammation and pain pathways. These findings are particularly exciting given the increasing demand for novel anti-inflammatory agents with improved efficacy and reduced side effects.

The compound's mechanism of action is still under investigation, but early data suggest that it may interact with specific protein targets to modulate cellular signaling pathways. This interaction could lead to therapeutic benefits by interfering with disease-causing processes at the molecular level. Further research is needed to fully elucidate the pharmacological profile of this compound and explore its potential applications in human medicine.

The development of new drug candidates is a complex and iterative process that involves extensive characterization at both the chemical and biological levels. N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide represents an important step forward in this process. Its unique structural features and promising biological activity make it a valuable asset in the quest for new therapeutic solutions.

In conclusion, N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide (CAS No. 921552-03) is a novel chemical entity with significant potential in pharmaceutical research. Its distinctive molecular architecture and preliminary biological activity warrant further investigation into its therapeutic applications. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation medicines.